Cas no 2728327-69-1 (4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride)

• Product Name: 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride
• CAS No: 2728327-69-1
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 6012790
• PubChem ID: 165592149
• Update Time: 2025-06-08

4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37099845
• 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride
• Z5347210613
• 2728327-69-1

• Inchi： 1S/C7H14N2O2.ClH/c1-8-6(10)7(11)2-4-9-5-3-7;/h9,11H,2-5H2,1H3,(H,8,10);1H
• InChI Key： ANGANTWLVOPVQI-UHFFFAOYSA-N
• SMILES： Cl.OC1(C(NC)=O)CCNCC1

Computed Properties

• Exact Mass: 194.0822054g/mol
• Monoisotopic Mass: 194.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.4Ų

Additional information on 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride

Introduction to 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride (CAS No. 2728327-69-1)

4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride, identified by its CAS number 2728327-69-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the piperidine class, a structural motif widely recognized for its presence in numerous bioactive molecules. The presence of both hydroxyl and amide functional groups, along with the hydrochloride salt form, contributes to its unique chemical properties and potential biological activities.

The synthesis and characterization of 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride have been subjects of considerable research due to its structural complexity and the potential for therapeutic applications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further investigation. The hydrochloride salt form enhances solubility, which is a critical factor in pharmaceutical formulations, thereby improving bioavailability and pharmacokinetic profiles.

In the realm of medicinal chemistry, the piperidine scaffold is renowned for its versatility in drug design. Compounds featuring piperidine moieties often exhibit favorable pharmacological properties, including improved metabolic stability and enhanced binding affinity to biological targets. The introduction of a hydroxyl group at the 4-position of the piperidine ring adds another layer of functional diversity, enabling interactions with various enzymes and receptors. This structural feature has been exploited in the development of novel therapeutic agents targeting neurological disorders, cardiovascular diseases, and infectious diseases.

Recent studies have highlighted the potential of 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride as a lead compound for further derivatization. Researchers have been exploring its utility in designing molecules with enhanced efficacy and reduced side effects. For instance, modifications to the amide group or the N-methylpiperidine moiety have shown promise in generating compounds with improved binding affinities to specific protein targets. These modifications are often guided by structure-activity relationship (SAR) studies, which provide critical insights into optimizing drug-like properties.

The biological activity of 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride has been investigated in various preclinical models. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The hydroxyl group at the 4-position appears to play a crucial role in modulating enzyme interactions, potentially leading to anti-inflammatory or immunomodulatory effects. Additionally, the N-methylpiperidine moiety may contribute to central nervous system (CNS) penetration, making this compound a candidate for treating neurological conditions.

The development of novel drug candidates is often hampered by issues related to solubility and bioavailability. The hydrochloride salt form of 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride addresses these concerns by improving water solubility, which is essential for oral administration and intravenous delivery. This enhancement in solubility has opened up new avenues for formulating this compound into effective pharmaceutical products. Advanced techniques such as solid-state chemistry have been employed to optimize crystal forms, further improving stability and dissolution rates.

In conclusion, 4-hydroxy-N-methylpiperidine-4-carboxamide hydrochloride (CAS No. 2728327-69-1) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development. Ongoing studies aim to elucidate its mechanism of action and explore its therapeutic potential in various disease models. As research progresses, this compound is expected to contribute significantly to the discovery of novel therapeutic agents with improved efficacy and safety profiles.